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Introduction

Cryosim-3 (C3), chemically known as 1-diisopropylphosphorylnonane, is a novel, water-
soluble, and selective agonist of the Transient Receptor Potential Melastatin 8 (TRPM8)
channel.[1][2] TRPM8 channels are nonselective cation channels that function as the primary
sensors for cool temperatures and cooling agents like menthol.[2] In the context of ocular
physiology, TRPM8 is expressed in the sensory nerve endings of the ophthalmic branch of the
trigeminal nerve, which innervates the cornea and eyelids.[3][4] Activation of these receptors by
Cryosim-3 on the ocular surface has been shown to alleviate symptoms of dry eye disease
(DED) by increasing basal tear secretion and providing a cooling sensation.[1][5] This
document provides detailed application notes and protocols for the ocular surface
administration of Cryosim-3 for research and preclinical development.

Mechanism of Action

Cryosim-3 selectively activates TRPM8 channels without stimulating nociceptive channels like
TRPV1 or TRPA1L, which are associated with irritation and pain.[1][5] The activation of TRPM8
on the nerve endings in the eyelids and ocular surface leads to a cooling sensation and
reflexively increases basal tear secretion.[1][3] This mechanism of action suggests that
Cryosim-3 can be applied to the eyelids to achieve its therapeutic effect, minimizing direct
contact with the cornea.[1][4]
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Signaling Pathway

The activation of TRPM8 by Cryosim-3 initiates a signaling cascade that leads to increased
tear production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Administration of Cryosim-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606820#ocular-surface-administration-techniques-
for-cryosim-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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